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Compound of Interest

Compound Name: ASR-490

Cat. No.: B14075305

For immediate release

This document provides essential safety and logistical information for the proper disposal of
ASR-490, a small molecule inhibitor of Notch1 signaling. The following procedures are
intended for researchers, scientists, and drug development professionals to ensure the safe
handling and disposal of this compound and associated waste materials, thereby minimizing
environmental impact and maintaning a safe laboratory environment.

Given that ASR-490 is a bioactive compound, all materials that have come into contact with it
should be treated as hazardous chemical waste. Disposal must be conducted in strict
accordance with institutional, local, and national regulations. Always consult your institution's
Environmental Health and Safety (EHS) department for specific guidance.

Quantitative Data Summary

For safe handling and preparation of ASR-490 solutions, please refer to the following solubility
data. Proper disposal procedures are contingent on the form of the waste (solid or liquid) and
are detailed in the subsequent sections.

Solvent Solubility (mg/mL) Molarity (mM)

DMSO 25 43.43

Data sourced from publicly available product information.
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Disposal Protocols

The proper disposal of ASR-490 is categorized into three main streams: unused (pure)
compound, contaminated solid waste, and contaminated liquid waste.

Unused or Expired ASR-490 (Solid)

Unused or expired ASR-490 powder is considered hazardous chemical waste.
Procedure:

o Containerization: Ensure the compound remains in its original, clearly labeled container. If
the original container is compromised, transfer the powder to a new, compatible, and
sealable container.

e Labeling: The container must be labeled as "Hazardous Waste" and clearly identify the
contents as "ASR-490" with its CAS number (2690312-67-3).

e Segregation: Store the container in a designated hazardous waste accumulation area,
segregated from incompatible materials.

e EHS Pickup: Arrange for disposal through your institution's EHS department. Do not attempt
to dispose of the solid compound in regular trash or down the drain.

Contaminated Solid Waste

This category includes, but is not limited to, personal protective equipment (PPE) such as
gloves and gowns, pipette tips, vials, and any other labware that has come into contact with
ASR-490.

Procedure:

e Segregation at Source: At the point of generation, immediately place all contaminated solid
waste into a designated, leak-proof hazardous waste container lined with a distinctive bag
(e.g., a yellow or purple bag, depending on institutional protocols for cytotoxic or chemical
waste).[1][2]
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o Container Labeling: The container must be clearly labeled as "Hazardous Chemical Waste"
or "Cytotoxic Waste" and specify that it contains materials contaminated with ASR-490.

o Storage: Keep the waste container sealed when not in use and store it in a designated
satellite accumulation area within the laboratory.

o Disposal: Once the container is three-quarters full, seal it and arrange for pickup by your
institution's EHS personnel for disposal, which is typically done via high-temperature
incineration.[1][2]

Contaminated Liquid Waste
This includes any solutions containing ASR-490, such as unused cell culture media, stock
solutions, and rinsates from cleaning contaminated glassware.

Procedure:

o Collection: Collect all liquid waste containing ASR-490 in a dedicated, leak-proof, and
chemically compatible container. This container should be clearly labeled as "Hazardous
Liquid Waste" and list all chemical components, including ASR-490 and any solvents (e.g.,
DMSO).

e pH Neutralization: If the waste is acidic or basic, it should be neutralized to a pH between 6.0
and 9.0 before collection, provided this does not cause a hazardous reaction.

o Storage: The liquid waste container must be kept sealed and stored in secondary
containment to prevent spills. Store in a designated hazardous waste accumulation area
away from incompatible materials.

o EHS Disposal: Arrange for disposal through your institution's EHS department. Under no
circumstances should liquid waste containing ASR-490 be poured down the drain.

Experimental Workflow and Signaling Pathway
Diagrams

The following diagrams illustrate the procedural workflow for the proper disposal of ASR-490
and a simplified representation of the Notchl signaling pathway that ASR-490 inhibits.
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ASR-490 Disposal Workflow
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Caption: Logical workflow for the safe disposal of solid and liquid waste containing ASR-490.
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Simplified Notchl Signaling Pathway Inhibition by ASR-490
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Caption: ASR-490 acts as an inhibitor of the Notch1 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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